Cas no 1214331-10-8 (2-(2',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid
• CAS No: 1214331-10-8
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• CID: 4998676
• Update Time: 2025-05-19

2-(2',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid

• Inchi： 1S/C14H10F2O3/c15-10-6-2-1-4-8(10)9-5-3-7-11(16)12(9)13(17)14(18)19/h1-7,13,17H,(H,18,19)
• InChI Key： LXVSHQUUOGQSGP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC=CC=2F)=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid

2-(2',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic Acid: A Comprehensive Overview

The compound 2-(2',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid, identified by the CAS registry number 1214331-10-8, is a chemically synthesized organic compound with a unique structure and diverse applications. This compound belongs to the class of aromatic acids, characterized by its biphenyl moiety and hydroxyl group. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of 2-(2',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid consists of a biphenyl ring system substituted with two fluorine atoms at the 2' and 3' positions. The hydroxyl group (-OH) is attached to the central carbon atom, which is also bonded to an acetic acid moiety. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The presence of fluorine atoms enhances the compound's stability and bioavailability, making it suitable for various applications in pharmaceuticals and materials science.

Recent studies have highlighted the potential of CAS No. 1214331-10-8 in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory diseases. Furthermore, its ability to scavenge free radicals has been explored in the context of neurodegenerative disorders, where oxidative stress plays a pivotal role.

In addition to its pharmacological applications, 2-(2',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Recent research has focused on its integration into polymer blends to enhance electrical conductivity without compromising mechanical properties.

The synthesis of this compound involves a multi-step process that combines aromatic substitution reactions with hydroxylation techniques. The use of transition metal catalysts has significantly improved the yield and purity of the product, ensuring its suitability for high-quality applications. Moreover, green chemistry principles have been incorporated into its synthesis to minimize environmental impact, aligning with global sustainability goals.

From an analytical standpoint, the characterization of CAS No. 1214331-10-8 has been enhanced by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring compliance with regulatory standards in pharmaceutical and industrial settings.

In conclusion, 2-(2',3-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid represents a versatile compound with multifaceted applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, position it as a valuable asset in both academic research and industrial innovation.